![molecular formula C10H12F3N3 B8539850 1-[3-(Trifluoromethyl)pyridin-2-yl]pyrrolidin-3-amine](/img/structure/B8539850.png)
1-[3-(Trifluoromethyl)pyridin-2-yl]pyrrolidin-3-amine
Cat. No. B8539850
M. Wt: 231.22 g/mol
InChI Key: NSPFGXPPFDWZEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(C)(C)OC(=O)NC1CCN(c2ncccc2C(F)(F)F)C1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([O:2][C:3](=[O:4])[NH:7][CH:8]1[CH2:9][N:10]([c:13]2[n:14][cH:15][cH:16][cH:17][c:18]2[C:19]([F:20])([F:21])[F:22])[CH2:11][CH2:12]1)([CH3:5])([CH3:6])[CH3:23].[Cl:31][CH2:32][Cl:33].[F:24][C:25]([F:26])([F:27])[C:28]([OH:29])=[O:30]>>[NH2:7][CH:8]1[CH2:9][N:10]([c:13]2[n:14][cH:15][cH:16][cH:17][c:18]2[C:19]([F:20])([F:21])[F:22])[CH2:11][CH2:12]1
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Inputs
Step One
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Name
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CC(C)(C)OC(=O)NC1CCN(c2ncccc2C(F)(F)F)C1
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)OC(=O)NC1CCN(c2ncccc2C(F)(F)F)C1
|
|
Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
O=C(O)C(F)(F)F
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
NC1CCN(c2ncccc2C(F)(F)F)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
